Cas no 100695-69-0 (1,2-Benzisoxazole-3-acetamide,5-methoxy-N-(1-methyl-1-phenylethyl)-)

1,2-Benzisoxazole-3-acetamide,5-methoxy-N-(1-methyl-1-phenylethyl)- structure
100695-69-0 structure
Product name:1,2-Benzisoxazole-3-acetamide,5-methoxy-N-(1-methyl-1-phenylethyl)-
CAS No:100695-69-0
MF:C19H20N2O3
MW:324.373704910278
CID:223211
PubChem ID:180904

1,2-Benzisoxazole-3-acetamide,5-methoxy-N-(1-methyl-1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisoxazole-3-acetamide,5-methoxy-N-(1-methyl-1-phenylethyl)-
    • 2-(5-methoxy-1,2-benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)acetamide
    • 100695-69-0
    • 1,2-Benzisoxazole-3-acetamide, 5-methoxy-N-(1-methyl-1-phenylethyl)-
    • DTXSID10143452
    • Inchi: InChI=1S/C19H20N2O3/c1-19(2,13-7-5-4-6-8-13)20-18(22)12-16-15-11-14(23-3)9-10-17(15)24-21-16/h4-11H,12H2,1-3H3,(H,20,22)
    • InChI Key: ZQNSVQFHGVULFI-UHFFFAOYSA-N
    • SMILES: COC1C=CC2=C(C(=NO2)CC(NC(C2C=CC=CC=2)(C)C)=O)C=1

Computed Properties

  • Exact Mass: 324.1475
  • Monoisotopic Mass: 324.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.4Ų
  • XLogP3: 3

Experimental Properties

  • Density: 1.186
  • Boiling Point: 560.1°C at 760 mmHg
  • Flash Point: 292.5°C
  • Refractive Index: 1.59
  • PSA: 64.36
  • LogP: 3.82130

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